Cas no 80171-29-5 (methyl 2-fluoro-3-oxobutanoate)

• Product Name: methyl 2-fluoro-3-oxobutanoate
• CAS No: 80171-29-5
• MF: C₅H₇FO₃
• MW: 134.105685472488
• CID: 879936
• PubChem ID: 11679823
• Update Time: 2025-04-19

methyl 2-fluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-fluoro-3-oxo-, methyl ester (9CI)
• Methyl 2-fluoro-3-oxobutanoate
•  
• EN300-1457732
• 2-FLUORO-3-OXO-BUTANOIC ACID METHYL ESTER
• 2-FLUORO-3-OXO-BUTANOICACIDMETHYLESTER
• SCHEMBL353238
• 80171-29-5
• methyl 2-fluoro-3-oxobutanoate

• Inchi： 1S/C5H7FO3/c1-3(7)4(6)5(8)9-2/h4H,1-2H3
• InChI Key： FXZAMEPLYGXHJI-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(C)=O

Computed Properties

• Exact Mass: 134.03792224g/mol
• Monoisotopic Mass: 134.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives